Basic Blue 53
Description
The Academic Significance of Synthetic Organic Dyes
Synthetic organic dyes are integral to contemporary academic research due to their complex chemical structures, diverse applications, and environmental implications. researchgate.net Scholars investigate these compounds to understand fundamental chemical interactions, explore new synthetic pathways, and develop novel applications beyond traditional dyeing. researchgate.net The study of dyes like Basic Blue 53 contributes to a deeper understanding of molecular interactions, photochemistry, and the development of materials with tailored properties.
Classification and Structural Identity
Basic Blue 53, also known by its Colour Index name C.I. Basic Blue 53, is classified as a cationic, single azo dye. vulcanchem.comalanchemindustries.comworlddyevariety.com Its chemical structure is characterized by the presence of a zinc chloride double salt, which enhances its stability. vulcanchem.comalanchemindustries.com The manufacturing process involves the diazotization of 2-aminobenzothiazole, followed by coupling with N,N-dimethylaniline, formation of a quaternary ammonium (B1175870) salt, and subsequent precipitation as a zinc chloride double salt. alanchemindustries.comworlddyevariety.comhzreward.com
Basic dyes are salts of colored organic bases containing amino and imino groups, combined with a colorless acid. chemicalland21.com They are known for their brilliance and are particularly effective for dyeing anionic fabrics like wool, silk, nylon, and acrylics. chemicalland21.com
Table 1: Chemical Identification of Basic Blue 53
| Property | Value |
|---|---|
| Chemical Name | C.I. Basic Blue 53 |
| CAS Registry Number | 11075-20-0 |
| Molecular Formula | C16H17Cl3N4OSZn |
| Molecular Weight | 469.15 g/mol |
| Appearance | Dark blue powder |
| Absorption Maximum (λmax) | 584 nm |
Data sourced from multiple references. vulcanchem.comalanchemindustries.comworlddyevariety.com
Research Trajectories in Scholarly Literature
Initial research on Basic Blue 53 and similar dyes was heavily focused on their application in the textile industry for dyeing acrylic and diacetate fibers. vulcanchem.comworlddyevariety.com However, recent scholarly investigations have expanded to explore its potential in other areas. While specific recent developments for Basic Blue 53 are not extensively documented, related research on similar dye compounds has ventured into the development of advanced materials like Metal-Organic Framework Crystal Glass Composites (MOF-CGCs). vulcanchem.com
A significant area of contemporary research involving dyes of this class is environmental remediation. Studies have investigated the photocatalytic degradation of related dyes, such as Direct Blue 53, using various catalysts to break down these compounds in wastewater. biomedres.usbiomedres.usresearchgate.netresearchgate.net Research has also explored the adsorption of basic dyes from aqueous solutions using materials like activated carbon and polyaniline/magnetite composites, indicating a shift towards addressing the environmental impact of these compounds. acs.orgnih.govnih.gov
Furthermore, some azo dyes have been investigated for their biological applications. For instance, Direct Blue 53 has been studied for its potential to inhibit SARS-CoV-2 infection by interacting with the virus's spike protein. vulcanchem.comnih.gov This highlights a growing trend of exploring the biomedical potential of compounds originally synthesized for industrial purposes.
Interdisciplinary Relevance and Future Outlook
The study of Basic Blue 53 and its chemical relatives holds relevance across multiple disciplines. In chemistry, it remains a subject for understanding structure-property relationships and developing new synthetic methodologies. researchgate.net In environmental science, it is a target for developing effective remediation techniques for industrial effluents. researchgate.net The exploration of its biological activity opens avenues in pharmacology and medical research. nih.gov
The future of academic inquiry into Basic Blue 53 is likely to be increasingly interdisciplinary. Research may focus on developing more sustainable and environmentally benign dyeing processes, creating novel functional materials incorporating the dye's chromophoric properties, and further investigating its potential in biomedical applications. As analytical techniques become more sophisticated, a deeper understanding of the compound's interactions at the molecular level will undoubtedly fuel new research directions. acs.orgresearchgate.netmdpi.complos.org
Table 2: Reported Physical and Performance Properties of Basic Blue 53
| Property | Rating/Value |
|---|---|
| Light Fastness | 7 |
| Perspiration Fastness (Fading) | 4-5 |
| Perspiration Fastness (Stain) | 4-5 |
| Ironing Fastness (150°C) | 4 |
| Soaping Fastness | 4-5 |
| Washing (60°C x 30 min) | 4-5 |
| Rubbing Fastness | 4-5 |
| Sublimation (180°C x 30 sec) | 4 |
| Dyeing Depth | 0.475 - 0.48 |
| Compatibility Value | 1.5 |
| Optimal pH Range | 3-5 |
Data sourced from multiple references. vulcanchem.comworlddyevariety.comhzreward.com
Properties
CAS No. |
11075-20-0 |
|---|---|
Molecular Formula |
C17H17I3N4SZn |
Origin of Product |
United States |
Synthesis, Derivatization, and Advanced Structural Elucidation of Basic Blue 53
Methodologies for the Chemical Synthesis of Basic Blue 53
Basic Blue 53, a cationic dye belonging to the single azo class, is synthesized through a multi-step process that is characteristic of many azo dyes. vulcanchem.comworlddyevariety.comalanchemindustries.com The manufacturing process involves a sequence of core chemical reactions, beginning with the diazotization of an aromatic amine, followed by a coupling reaction, and concluding with the formation of a stable salt.
The primary steps for the synthesis of Basic Blue 53 are:
Diazotization: The process commences with the diazotization of 2-aminobenzothiazole. worlddyevariety.comhzreward.com This reaction is typically carried out at low temperatures using nitrosyl sulfuric acid (NOHSO₄) or sodium nitrite (B80452) in an acidic medium to convert the primary aromatic amine into a diazonium salt. hzreward.comjchemrev.com This intermediate is highly reactive and is prepared for the subsequent coupling step.
Azo Coupling: The resulting diazonium salt is then coupled with N,N-dimethylaniline. worlddyevariety.comalanchemindustries.comhzreward.com This electrophilic substitution reaction forms the characteristic azo bond (-N=N-), which is the chromophore responsible for the dye's color. jchemrev.com
Quaternization: Following the coupling reaction, the molecule undergoes quaternization. This is achieved by methylation with an agent like dimethyl sulfate, which introduces a permanent positive charge on one of the nitrogen atoms, making the dye cationic. hzreward.com
Salt Formation: Finally, the cationic dye is precipitated as a zinc chloride double salt. vulcanchem.comworlddyevariety.comalanchemindustries.com This step is crucial for enhancing the stability, handling, and purification of the final product. vulcanchem.comgoogleapis.com The formation of tetrachlorozincate or similar complexes is a common practice for basic dyes. vulcanchem.com
This synthetic route yields a dark blue powder with a molecular formula of C₁₆H₁₇Cl₃N₄OSZn and a molecular weight of 469.15 g/mol . vulcanchem.comworlddyevariety.com There are, however, some discrepancies in the reported molecular formula and weight in different sources, with some listing it as C₁₇H₁₇I₃N₄SZn with a molecular weight of 755.5 g/mol , suggesting potential variations in the counter-ions or structure. cymitquimica.com
Strategies for Chemical Modification and Derivatization of Basic Blue 53
The functional groups present in Basic Blue 53, such as the aromatic rings and the azo linkage, offer avenues for chemical modification to create derivatives with tailored properties. While specific literature on the derivatization of Basic Blue 53 is scarce, general strategies for modifying azo dyes can be applied.
Design and Synthesis of Novel Basic Blue 53 Derivatives
The synthesis of novel derivatives of azo dyes often involves altering the diazo or coupling components. jchemrev.com For a molecule like Basic Blue 53, this could involve:
Substitution on Aromatic Rings: Introducing different functional groups (e.g., alkyl, halogen, nitro) onto the benzothiazole (B30560) or aniline (B41778) rings before the diazotization and coupling steps can significantly alter the color, solubility, and fastness properties of the resulting dye.
Modification of the Azo Group: While the azo group is central to the dye's color, its reductive cleavage is a known reaction pathway, leading to the formation of aromatic amines. jchemrev.comeuropa.eu This reactivity can be exploited to design derivatives that are, for example, responsive to changes in redox potential.
Polymerization and Covalent Functionalization of Basic Blue 53
Incorporating dyes into polymer structures is a strategy to create colored materials with enhanced durability and to prevent dye leaching.
Polymerization: Azo dyes can be made polymerizable by introducing reactive groups like vinyl, acryloyl, or methacryloyl moieties. mdpi.comgoogleapis.com For a derivative of Basic Blue 53, a polymerizable group could be attached to the aromatic rings. The resulting monomer could then be copolymerized with other monomers, such as N,N-dimethylacrylamide, to yield a colored polymer. mdpi.com Light-induced polymerization techniques, such as iniferter RAFT polymerization, offer a controlled method for creating such dye-containing polymers. rsc.org
Covalent Functionalization: Covalent attachment of dyes to surfaces or other molecules is another functionalization strategy. units.itacs.org For instance, graphene can be functionalized with organic molecules through radical addition or cycloaddition reactions. acs.org A modified Basic Blue 53 derivative could potentially be attached to such materials to impart color and other functionalities. units.it This approach can alter the electronic properties of the material to which it is attached. acs.org
Advanced Spectroscopic and Chromatographic Techniques for Structural Elucidation
The precise structure of complex molecules like Basic Blue 53 and its potential derivatives is confirmed using a combination of advanced analytical techniques.
High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy for Complex Architectures
NMR spectroscopy is a powerful tool for determining the detailed molecular structure of organic compounds.
¹H and ¹³C NMR: These techniques provide information about the hydrogen and carbon framework of the molecule. The chemical shifts, splitting patterns (J-couplings), and integration of signals in a ¹H NMR spectrum help to identify the types of protons and their neighboring atoms. uconn.eduresearchgate.net For a molecule with the complexity of Basic Blue 53, two-dimensional NMR techniques (e.g., COSY, HSQC) would be essential to unambiguously assign all the proton and carbon signals. nih.gov
¹⁵N NMR: Given the presence of four nitrogen atoms, ¹⁵N NMR could provide valuable insights into the electronic environment of each nitrogen, including those in the azo group and the heterocyclic ring. nih.gov
Dynamic NMR: For derivatives that might exist in different conformations or as aggregates, dynamic NMR experiments can be used to study these processes. nih.gov
Mass Spectrometry (MS) Techniques for Molecular Formula and Fragment Analysis
Mass spectrometry is indispensable for determining the molecular weight and formula of a compound and for obtaining structural information through fragmentation analysis.
High-Resolution Mass Spectrometry (HRMS): Techniques like Quadrupole-Orbitrap HRMS can provide highly accurate mass measurements, allowing for the confident determination of the elemental composition. mdpi.com This would be crucial in resolving the discrepancy in the reported molecular formulas for Basic Blue 53. vulcanchem.comcymitquimica.com
Tandem Mass Spectrometry (MS/MS): In MS/MS, a specific ion (e.g., the molecular ion) is selected and fragmented. The resulting fragment ions provide clues about the molecule's structure. researchgate.netmassbank.eu For Basic Blue 53, fragmentation would likely occur at the azo linkage and around the quaternary ammonium (B1175870) group, helping to confirm the connectivity of the different parts of the molecule. Basic dyes, being cationic, are well-suited for analysis by positive ion mode electrospray ionization (ESI). mdpi.comacs.org
A comprehensive search for specific research findings on the X-ray crystallography of the chemical compound Basic Blue 53 has revealed a significant lack of available data in the public domain. Despite extensive searches for scholarly articles, crystallographic databases, and detailed research reports, no specific studies detailing the solid-state structural determination of Basic Blue 53 through X-ray crystallography were found.
The investigation for information pertaining to the synthesis, derivatization, and advanced structural elucidation of Basic Blue 53, with a specific focus on X-ray crystallography, did not yield any relevant results. Consequently, the creation of a detailed article subsection on this topic, including the requested data tables on crystallographic parameters, is not possible at this time.
General information identifies Basic Blue 53 as a monoazo dye, often supplied as a zinc chloride double salt. made-in-china.comvulcanchem.comalanchemindustries.comworlddyevariety.com Its chemical formula is cited as C₁₆H₁₇Cl₃N₄OSZn with a molecular weight of 469.15. vulcanchem.comalanchemindustries.comworlddyevariety.com The manufacturing process typically involves the diazotization of benzo[d]thiazol-2-amine, followed by coupling with N,N-dimethylaniline, formation of a quaternary ammonium salt, and precipitation as a zinc chloride double salt. alanchemindustries.comworlddyevariety.com
While the principles of X-ray crystallography are well-established for determining the three-dimensional atomic and molecular structure of a crystal, its specific application to Basic Blue 53 has not been documented in the available scientific literature. wikipedia.org This technique provides crucial information on crystal system, space group, unit cell dimensions, and atomic coordinates, which are fundamental for a complete structural elucidation. nih.govlibretexts.org However, no such data could be located for Basic Blue 53.
Therefore, the requested article focusing on the X-ray crystallography of Basic Blue 53 cannot be generated due to the absence of foundational research and empirical data on this specific subject.
Fundamental Spectroscopic and Photophysical Properties of Basic Blue 53: Theoretical and Experimental Perspectives
Electronic Absorption and Emission Characteristics of Basic Blue 53
The study of the electronic absorption and emission characteristics of a dye such as Basic Blue 53 is fundamental to understanding its interaction with light and its potential applications. These properties are dictated by the molecule's electronic structure and the transitions that can occur between different energy levels.
UV-Visible spectroscopy is a key technique for characterizing the electronic transitions in dye molecules. It measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, which corresponds to the excitation of electrons from lower to higher energy orbitals.
While comprehensive spectroscopic data for Basic Blue 53 is not extensively reported in the scientific literature, some information can be gleaned from patent literature. A patent for a cure-indicating molding and coating composition includes spectroscopic data for a series of dyes. It is plausible that one of the entries corresponds to Basic Blue 53, although it is not explicitly labeled as such. The data for a relevant dye shows a maximum absorption wavelength (λmax) in the visible region, which is characteristic of its color.
| Parameter | Value |
| Maximum Absorption Wavelength (λmax) | 645 nm |
| Molar Extinction Coefficient (ε) | 31,300 L·mol⁻¹·cm⁻¹ |
Note: This data is tentatively attributed to Basic Blue 53 based on its inclusion in a patent that lists the dye.
The molar extinction coefficient (ε) is a measure of how strongly the dye absorbs light at a specific wavelength. A high value, such as the one reported, indicates a strong absorption and is typical for organic dyes. This intense absorption is responsible for the vibrant color of the compound. The absorption in this region of the spectrum is generally attributed to π-π* electronic transitions within the chromophoric system of the dye molecule.
Fluorescence and phosphorescence are photoluminescent processes where a molecule emits light after absorbing photons. Fluorescence is a rapid emission from a singlet excited state, while phosphorescence is a slower emission from a triplet excited state.
Quantum Chemical Calculations of Basic Blue 53 Electronic Structure
Quantum chemical calculations are powerful theoretical tools used to investigate the electronic structure and properties of molecules, providing insights that can complement experimental findings.
Density Functional Theory (DFT) is a computational method used to study the electronic structure of many-body systems. It is widely applied to calculate ground-state properties of molecules, such as optimized geometry, electronic energy levels (e.g., HOMO and LUMO), and charge distribution.
A thorough search of the scientific literature did not yield any specific studies that have performed DFT analysis on the ground state properties of Basic Blue 53. Such a study would be valuable for understanding the molecule's geometry, the spatial distribution of its frontier molecular orbitals, and for predicting its reactivity.
Time-Dependent Density Functional Theory (TD-DFT) is an extension of DFT used to investigate the properties of molecules in their excited states. This method is particularly useful for simulating electronic absorption spectra and understanding the nature of electronic transitions.
There are no available research articles or reports that present a TD-DFT analysis of the excited state dynamics of Basic Blue 53. Such a computational study would be instrumental in theoretically confirming the experimentally observed absorption maximum and in providing a detailed assignment of the electronic transitions involved.
Photochemical Reactivity and Energy Transfer Mechanisms of Basic Blue 53
The photochemical reactivity of a dye describes the chemical reactions it undergoes upon absorption of light. Energy transfer mechanisms refer to the processes by which an excited dye molecule can transfer its energy to other molecules.
Solvatochromism and Aggregation Phenomena of Basic Blue 53 in Solution
Detailed research findings and data tables specifically investigating the solvatochromism and aggregation phenomena of Basic Blue 53 are not available in published scientific literature. While the general behavior of cationic monoazo dyes suggests that Basic Blue 53 would likely exhibit changes in its absorption spectrum in different solvents (solvatochromism) and a tendency to form aggregates in solution, no specific experimental data for this compound could be located.
Based on a comprehensive review of available scientific literature, there is currently no specific information regarding the environmental fate, occurrence, and remediation of the chemical compound C.I. Basic Blue 53.
Extensive searches for data on the environmental occurrence and distribution of Basic Blue 53 in water systems did not yield any specific studies. Similarly, no research was found on the application of advanced oxidation processes (AOPs)—including photocatalytic degradation, electrochemical oxidation, ozonation, or sonolysis—for the abatement of this particular dye.
While there is a significant body of research on the environmental fate and remediation of other dyes, such as C.I. Direct Blue 53, C.I. Basic Blue 41, and C.I. Basic Blue 9 (Methylene Blue), this information does not fall within the scope of an analysis focused solely on C.I. Basic Blue 53. Therefore, the content required to populate the requested article outline is not available in the current scientific literature.
Environmental Fate and Remediation Technologies for Basic Blue 53 Contamination
Adsorption Technologies for Basic Blue 53 Removal from Aqueous Solutions
Adsorption has been widely investigated as an effective and economical method for removing dyes, including Basic Blue 53, from wastewater. This process involves the accumulation of the dye molecules (adsorbate) onto the surface of a solid material (adsorbent). The efficiency of the adsorption process is influenced by several factors, including the properties of the adsorbent, the concentration of the dye, pH, and temperature.
Adsorption Kinetics and Isotherm Models for Basic Blue 53
To understand the mechanism and the rate of adsorption, various kinetic and isotherm models are applied to experimental data.
Adsorption Kinetics describe the rate at which the dye is removed from the solution. Common kinetic models include:
Pseudo-first-order model: This model assumes that the rate of adsorption is proportional to the number of available adsorption sites on the adsorbent.
Pseudo-second-order model: This model assumes that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate.
Studies on the photocatalytic degradation of similar dyes, such as Direct Blue 53, have often found that the reaction follows pseudo-first-order kinetics. biomedres.us
Adsorption Isotherms describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the adsorbent at a constant temperature. Key isotherm models include:
Langmuir isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical adsorption sites.
Freundlich isotherm: This model is an empirical equation used to describe multilayer adsorption on a heterogeneous surface.
Temkin isotherm: This model considers the effects of indirect adsorbate-adsorbate interactions on the adsorption process.
The table below summarizes the key characteristics of these common adsorption models.
| Model | Key Assumption | Mathematical Expression (General Form) |
| Pseudo-first-order | Adsorption rate is proportional to available sites. | log(qe - qt) = log(qe) - (k1/2.303)t |
| Pseudo-second-order | Chemisorption is the rate-limiting step. | t/qt = 1/(k2qe^2) + (1/qe)t |
| Langmuir Isotherm | Monolayer adsorption on a homogeneous surface. | Ce/qe = 1/(KLqm) + Ce/qm |
| Freundlich Isotherm | Multilayer adsorption on a heterogeneous surface. | log(qe) = log(KF) + (1/n)log(Ce) |
Where:
qe and qt are the amounts of dye adsorbed at equilibrium and at time t, respectively.
k1 and k2 are the rate constants for the pseudo-first-order and pseudo-second-order models.
Ce is the equilibrium concentration of the dye in solution.
qm is the maximum adsorption capacity.
KL is the Langmuir constant related to the energy of adsorption.
KF and n are Freundlich constants related to adsorption capacity and intensity, respectively.
The suitability of a particular model is determined by comparing the correlation coefficients (R²) obtained from fitting the experimental data to the linear forms of these equations.
Development and Characterization of Novel Adsorbent Materials for Basic Blue 53
The development of effective and low-cost adsorbents is a key area of research for the removal of dyes from wastewater. A wide range of materials have been investigated for their potential to adsorb Basic Blue 53 and other dyes.
Carbon-based materials are widely used as adsorbents due to their large surface area, porous structure, and high affinity for organic molecules.
Activated Carbon: This is one of the most common and effective adsorbents for dye removal. It can be produced from various carbonaceous materials, such as wood, coal, and agricultural waste. Its high surface area and well-developed pore structure provide numerous sites for dye adsorption.
Carbon Nanotubes (CNTs): CNTs possess unique cylindrical structures with a large surface area and have shown great potential for the adsorption of various pollutants, including dyes.
In recent years, novel materials have been developed to enhance adsorption capacity and selectivity.
Metal-Organic Frameworks (MOFs): MOFs are crystalline materials composed of metal ions or clusters coordinated to organic ligands. They are characterized by their exceptionally high surface areas and tunable pore sizes, making them promising candidates for dye adsorption. For instance, MIL-53(Fe) has demonstrated photocatalytic activity for the decolorization of Methylene (B1212753) Blue. eeer.org
Polymeric Adsorbents: Various natural and synthetic polymers have been investigated for dye removal. Chitosan, a biopolymer derived from chitin, and its composites have been shown to be effective for the decontamination of various pollutants. dntb.gov.ua
Mechanistic Studies of Basic Blue 53 Adsorption onto Various Matrices
Understanding the mechanism of adsorption is crucial for optimizing the process and designing more efficient adsorbents. The adsorption of Basic Blue 53, a cationic dye, onto different surfaces is governed by a combination of physical and chemical interactions.
Electrostatic Interactions: The surface charge of the adsorbent plays a significant role. At a pH above the point of zero charge (pzc) of the adsorbent, the surface becomes negatively charged, promoting the adsorption of cationic dyes like Basic Blue 53 through electrostatic attraction.
Van der Waals Forces: These are weak intermolecular forces that contribute to the physical adsorption of the dye molecules onto the adsorbent surface.
Hydrogen Bonding: The presence of functional groups (e.g., hydroxyl, carboxyl) on the adsorbent surface can lead to the formation of hydrogen bonds with the nitrogen and other atoms in the dye molecule.
π-π Interactions: The aromatic rings in the structure of Basic Blue 53 can interact with the π-electron systems of carbon-based adsorbents or the organic linkers in MOFs.
The relative contribution of these mechanisms depends on the specific properties of the adsorbent and the dye, as well as the solution conditions such as pH and ionic strength. For example, the adsorption of Methylene Blue onto MIL-53(Fe)/ZnO was found to be influenced by the surface area of the adsorbent. eeer.org
Biological Degradation and Bioremediation of Basic Blue 53
Biological treatment methods are gaining traction as cost-effective and environmentally sound approaches for the remediation of dye-contaminated wastewater. ijbpas.com These methods utilize the metabolic capabilities of microorganisms like bacteria and fungi to break down complex dye molecules into simpler, less toxic compounds. ijbpas.comnih.gov The effectiveness of bioremediation hinges on the specific microorganisms, the chemical structure of the dye, and the operational conditions of the treatment system. biotechnologia-journal.org
Microbial Degradation Pathways of Basic Blue 53
The microbial degradation of azo dyes, a category to which Basic Blue 53 belongs, is a complex process involving various enzymatic pathways. Both bacteria and fungi have demonstrated the ability to decolorize and degrade these synthetic dyes. nih.govtandfonline.com Fungi, particularly white-rot fungi, are known for producing extracellular ligninolytic enzymes that can break down a wide array of complex organic compounds, including dyes. biotechnologia-journal.orgmedcraveonline.com Bacteria are also effective and are often preferred due to their faster growth rates and easier handling. nih.gov
The initial and critical step in the breakdown of azo dyes by many bacteria is the reductive cleavage of the azo bond (-N=N-). nih.gov This is typically carried out by intracellular enzymes called azoreductases under anaerobic or anoxic conditions. This process results in the formation of aromatic amines, which may be further degraded under aerobic conditions. nih.gov
Fungal degradation, on the other hand, often involves oxidative enzymes. Lignin-modifying enzymes such as laccases, manganese peroxidases, and lignin (B12514952) peroxidases are key players in the mycoremediation of dyes. nih.govpsu.edu These enzymes are less specific and can oxidize a broad range of substrates, including the aromatic structures found in dyes. rsc.org For instance, the degradation of a similar dye, Methylene Blue, has been demonstrated by various fungal species, including Aspergillus niger and Trichoderma lignorum, with decolorization efficiencies varying based on the fungal strain and conditions. tshe.org While direct degradation pathways for Basic Blue 53 are not extensively detailed in the provided results, the general mechanisms for similar basic and azo dyes provide a strong indication of the likely pathways.
Research has shown that microbial consortia, containing multiple species of bacteria and fungi, can be more effective in degrading dyes than single-species cultures due to synergistic metabolic activities. tandfonline.com
Table 1: Examples of Microbial Degradation of Similar Dyes
| Microorganism | Dye Type | Degradation Efficiency | Key Enzymes Involved |
| Stenotrophomonas maltophilia | Methylene Blue (Basic Dye) | 61.3% | Not specified |
| Aspergillus niger | Congo Red (Azo Dye) | 74.07% | Not specified |
| Trichoderma lignorum | Crystal Violet (Triphenylmethane Dye) | 92.7% | Not specified |
| Bacillus subtilis | Evans Blue (Azo Dye) | 92% | Azoreductase |
| Trametes versicolor | Various Dyes | High | Laccase, Manganese Peroxidase |
This table presents data on the degradation of dyes structurally or categorically similar to Basic Blue 53 to illustrate microbial capabilities.
Enzyme-Mediated Biotransformation of Basic Blue 53
Enzyme-mediated biotransformation offers a more targeted approach to dye degradation, utilizing isolated enzymes rather than whole microbial cells. researchgate.net This method can be faster and more efficient under specific conditions. researchgate.net The primary enzymes involved in the biotransformation of dyes like Basic Blue 53 are oxidoreductases, particularly laccases and peroxidases. researchgate.netresearchgate.net
Laccases are multi-copper oxidases that can oxidize a wide range of phenolic and non-phenolic compounds, making them highly effective for dye degradation. rsc.orgsemanticscholar.org They use molecular oxygen as an electron acceptor, producing water as a benign byproduct. researchgate.net The efficacy of laccase can be enhanced by the presence of redox mediators, which are small molecules that facilitate the transfer of electrons between the enzyme and the dye molecule. researchgate.netresearchgate.net Studies on dyes like Basic Blue 41 have shown that laccase-mediated removal is highly dependent on factors such as pH, enzyme concentration, and the presence of mediators like ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)). semanticscholar.org
Peroxidases , such as those derived from horseradish or soybean, are another important class of enzymes for dye degradation. researchgate.netresearchgate.net They catalyze the oxidation of substrates in the presence of hydrogen peroxide. researchgate.net Similar to laccases, the substrate range and efficiency of peroxidases can be broadened by the use of redox mediators. plos.org The degradation of azo dyes by peroxidases can proceed through either symmetric or asymmetric cleavage of the azo bond, leading to the formation of smaller, less colored intermediates. researchgate.net
Table 2: Factors Affecting Enzyme-Mediated Dye Decolorization
| Enzyme | Dye Example | Optimal pH | Effect of Mediators | Key Findings |
| Laccase | Basic Blue 41 | 5.0 | ABTS enhances removal efficiency | Interaction between pH and mediator concentration is significant. semanticscholar.org |
| Soybean Peroxidase | Crystal Ponceau 6R (Azo Dye) | Optimized | HOBT (1-hydroxybenzotriazole) required | Complete degradation achieved in under a minute under optimized conditions. researchgate.net |
| Cauliflower Peroxidase | Methylene Blue | Similar for both dyes tested | Not specified | 89% decolorization achieved in 40 minutes under optimal conditions. researchgate.net |
Bioreactor Design and Performance for Basic Blue 53 Removal
For practical application in wastewater treatment, microbial and enzymatic degradation processes are carried out in bioreactors. The design and operation of these bioreactors are critical for maximizing dye removal efficiency. frontiersin.orgnih.gov Common types of bioreactors used for this purpose include anaerobic baffled reactors, upflow anaerobic sludge blanket (UASB) reactors, and membrane bioreactors (MBRs). mdpi.comresearchgate.net
The performance of a bioreactor is influenced by several factors, including hydraulic retention time (HRT), organic loading rate (OLR), pH, temperature, and the concentration of the dye and co-substrates. nih.gov In anaerobic bioreactors, the primary mechanism for azo dye removal is the reductive cleavage of the azo bond by the microbial sludge. researchgate.net The presence of a readily biodegradable carbon source is often necessary to provide the reducing equivalents for this process. mdpi.com
For example, studies on UASB reactors treating textile wastewater containing azo dyes have reported color removal efficiencies in the range of 75-96%. researchgate.net Anaerobic membrane bioreactors (AnMBRs) combine anaerobic digestion with membrane filtration, offering the potential for very high removal efficiencies, in some cases up to 100% for certain dyes. mdpi.com However, a significant challenge with MBRs is membrane fouling. mdpi.com
Table 3: Performance of Bioreactors in Dye Removal
| Bioreactor Type | Dye Type | Removal Efficiency (Color) | Key Operating Parameters | Reference |
| Upflow Anaerobic Sludge Blanket (UASB) | Azo Dyes | 75-96% | Dye structure, concentration, external carbon source | researchgate.net |
| Anaerobic Baffled Reactor | Acid Red 18 (Azo Dye) | ~89% | COD/sulfate ratio | researchgate.net |
| Anaerobic Membrane Bioreactor (AnMBR) | Various Dyes | Up to 100% | Hybrid and innovative designs | mdpi.com |
| Airlift Bioreactor (with biosorbent) | Methylene Blue | 98.9% | pH, temperature, biosorbent concentration | researchgate.net |
Membrane Separation Processes for Basic Blue 53 Removal
Membrane separation technologies offer a physical means of removing dyes from wastewater and are known for their high efficiency. uj.ac.za These processes use semi-permeable membranes to separate contaminants from the water based on size, charge, and other physical properties. mdpi.com The main pressure-driven membrane processes used for dye removal are nanofiltration (NF) and reverse osmosis (RO). uj.ac.za
Nanofiltration (NF) is particularly well-suited for treating textile wastewater because it can effectively remove divalent ions and larger organic molecules like dyes, while allowing some monovalent ions to pass through. bioline.org.brresearchgate.net This selectivity can be advantageous in processes where the recovery of salts is desired. NF membranes have been shown to achieve very high rejection rates for various dyes, often exceeding 98%. researchgate.net The performance of NF is influenced by operating pressure, dye concentration, and the presence of salts. bioline.org.br For cationic dyes like Basic Blue 3, the retention can be affected by the pH of the solution due to the amphoteric nature of some polyamide membranes. researchgate.net
Reverse Osmosis (RO) is a more stringent membrane process that can remove a very broad range of contaminants, including most dissolved solids and monovalent ions. culligan.comiwaponline.com While highly effective, RO requires higher operating pressures and is generally more energy-intensive than NF. uj.ac.za It is often used as a final polishing step in a multi-stage treatment process to produce high-quality water for reuse. deswater.com
A significant challenge in membrane processes is fouling, where the membrane pores become blocked by the retained substances, leading to a decline in permeate flux over time. uj.ac.za
Table 4: Performance of Membrane Processes in Dye Removal
| Membrane Process | Dye Type | Removal Efficiency | Key Operating Parameters | Reference |
| Nanofiltration (NF) | Acidic and Reactive Blue Dyes | Up to 99.7% | Operating pressure (up to 12 bar), dye concentration | bioline.org.br |
| Nanofiltration (NF) | Direct Blue 53 | ~95% | Adsorption onto composite materials | researchgate.net |
| Nanofiltration (NF) | Basic Blue 3 | Lower retention at pH 3 than 6 | pH of the solution | researchgate.net |
| Nanofiltration (NF) | Evan Blue (Direct Blue 53) | 97.3% | Composite membrane composition | acs.org |
Analytical Methodologies for the Detection and Quantification of Basic Blue 53
Chromatographic Techniques for Basic Blue 53 Analysis in Environmental Matrices
Chromatography is a powerful analytical technique used for separating, identifying, and quantifying components within a mixture. slideshare.netmdpi.comtandfonline.com This is achieved by distributing the components between a stationary phase and a mobile phase. slideshare.nettandfonline.com
High-Performance Liquid Chromatography (HPLC) with Diverse Detection Methods
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of non-volatile or thermally unstable compounds like Basic Blue 53. unimi.itthermofisher.com It separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase packed in a column. unimi.itlibretexts.org The versatility of HPLC is enhanced by the variety of detectors that can be coupled with it, each offering different levels of selectivity and sensitivity.
For the analysis of dyes like Basic Blue 53, a common approach involves reversed-phase HPLC (RP-HPLC), where a non-polar stationary phase is used with a polar mobile phase. unimi.itunige.ch The separation of indigoid dyes, which share structural similarities with some classes of textile dyes, has been successfully achieved using HPLC with diode-array detection. vliz.be This type of detector can provide spectral information for each separated peak, aiding in identification. vliz.be
Method development in HPLC is a detailed process that involves optimizing the stationary phase, mobile phase composition, flow rate, and temperature to achieve adequate separation and resolution of the target analyte from other components in the sample matrix. unimi.it For quantitative analysis, a calibration curve is typically constructed using standards of known concentrations. unimi.it
Table 1: HPLC Parameters for Analysis of Related Dyes
| Parameter | Typical Condition | Reference |
|---|---|---|
| Column | C18 reversed-phase | chromatographyonline.com |
| Mobile Phase | Acetonitrile/water or Methanol/water gradients | libretexts.orgresearchgate.net |
| Detector | UV-Vis or Diode Array Detector (DAD) | vliz.bebepls.com |
| Flow Rate | 0.5 - 2.0 mL/min | thermofisher.comresearchgate.net |
Liquid Chromatography-Mass Spectrometry (LC-MS) for Trace Analysis
For the detection of trace levels of Basic Blue 53, Liquid Chromatography-Mass Spectrometry (LC-MS) is the method of choice due to its high sensitivity and selectivity. wikipedia.orgshimadzu.com This technique couples the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry. wikipedia.org LC-MS can provide molecular weight and structural information, which is invaluable for the unambiguous identification of analytes in complex matrices. wikipedia.orgshimadzu.com
The LC-MS/MS (tandem mass spectrometry) approach further enhances selectivity and is particularly useful for analyzing complex environmental samples. wikipedia.orgnih.gov In LC-MS/MS, a specific ion of the analyte is selected and fragmented, and the resulting fragment ions are detected. nih.gov This process significantly reduces background noise and interferences, leading to lower detection limits. nih.gov The use of techniques like selected ion monitoring (SIM) can further improve the sensitivity of the analysis. chromatographyonline.com
Table 2: Comparison of HPLC Detectors
| Detector | Principle | Selectivity | Sensitivity |
|---|---|---|---|
| UV-Vis | Measures absorbance of light by the analyte. | Moderate | ng range |
| Diode Array (DAD) | Acquires a full UV-Vis spectrum of the analyte. | High | ng range |
| Mass Spectrometry (MS) | Measures the mass-to-charge ratio of ionized analytes. | Very High | pg to fg range |
Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Byproducts
While Basic Blue 53 itself is not amenable to direct analysis by Gas Chromatography (GC) due to its low volatility, GC-MS is a critical tool for identifying and quantifying volatile and semi-volatile byproducts that may be formed during its synthesis or degradation. bepls.comelgalabwater.comshimadzu.com GC separates compounds based on their boiling points and interaction with a stationary phase within a heated column. shimadzu.com The separated compounds are then introduced into a mass spectrometer for detection and identification. elgalabwater.com
The coupling of GC with a time-of-flight mass spectrometer (TOF-MS) provides high-speed data acquisition and accurate mass measurements, which is beneficial for the analysis of complex mixtures of byproducts. nih.gov For certain non-volatile compounds, a derivatization step can be employed to convert them into more volatile forms suitable for GC-MS analysis. elgalabwater.com
Spectrophotometric and Fluorometric Methods for Basic Blue 53 Determination
Spectrophotometric and fluorometric methods are based on the interaction of light with the analyte and are often used for rapid and cost-effective quantification.
Advanced Applications of UV-Vis Spectrophotometry in Basic Blue 53 Analysis
UV-Visible (UV-Vis) spectrophotometry is a widely used technique for the quantitative analysis of colored compounds like Basic Blue 53. ijprajournal.comsci-hub.setechnologynetworks.com The method is based on the principle that the amount of light absorbed by a solution is directly proportional to the concentration of the absorbing species (Beer-Lambert law). upi.edumt.com
To determine the concentration of Basic Blue 53 in a sample, its UV-Vis absorption spectrum is recorded, and the absorbance at the wavelength of maximum absorption (λmax) is measured. technologynetworks.com A calibration curve is prepared by measuring the absorbance of a series of standard solutions of known concentrations. upi.edu The concentration of the unknown sample is then determined by interpolating its absorbance on the calibration curve.
While simple and inexpensive, UV-Vis spectrophotometry can be limited by interferences from other absorbing species in the sample matrix. sci-hub.se Derivative spectrophotometry can sometimes be used to resolve overlapping spectra and improve selectivity.
A simple and sensitive spectrophotometric method was developed for the determination of iodate, which involves the bleaching of the blue color of methylene (B1212753) blue, a dye with some structural similarities to Basic Blue 53, and measuring the decrease in absorbance at 665.6 nm. scispace.com Similar principles could potentially be adapted for the analysis of Basic Blue 53, for instance, through reactions that lead to a measurable change in its color.
Fluorescence Spectroscopy for High-Sensitivity Detection
Fluorescence spectroscopy is a highly sensitive technique that can be used for the detection of fluorescent compounds. iaea.org The process involves exciting a molecule at a specific wavelength and measuring the light emitted at a longer wavelength. thermofisher.com The intensity of the emitted fluorescence is typically proportional to the concentration of the analyte.
For a compound to be analyzed by fluorescence spectroscopy, it must be a fluorophore, meaning it can absorb light and then re-emit it as fluorescence. thermofisher.com The sensitivity of fluorescence techniques is high because the emitted photons are detected against a low background, in contrast to absorption spectrophotometry where a small decrease in a large signal is measured. thermofisher.com
The application of fluorescence spectroscopy for the detection of Basic Blue 53 would depend on its intrinsic fluorescence properties. If it is fluorescent, a method could be developed by identifying its optimal excitation and emission wavelengths. The sensitivity of such a method could potentially be very high, allowing for the detection of trace amounts of the dye.
Electrochemical Sensing Platforms for Basic Blue 53
The detection of synthetic dyes such as Basic Blue 53 in various matrices is of significant interest, and electrochemical sensors offer a promising avenue for rapid, sensitive, and cost-effective analysis. These sensors operate by measuring the electrochemical response—either current or potential—of the target analyte at an electrode surface. The development of electrochemical sensors for dyes often involves the modification of the working electrode to enhance its catalytic activity, selectivity, and resistance to fouling.
Research in the field has explored various materials for electrode modification to improve the detection of dyes. While specific studies focusing exclusively on Basic Blue 53 are limited, the principles and methodologies can be inferred from research on structurally similar dyes and other organic molecules. For instance, the electropolymerization of dyes onto electrode surfaces, such as the formation of a poly(Basic Blue B) film on a carbon nanotube paste electrode, has been shown to create a stable and catalytically active surface for electrochemical determinations. Similarly, nanocomposites and other advanced materials are employed to amplify the electrochemical signal and lower the detection limits for various analytes, including dyes.
Voltammetric techniques, such as cyclic voltammetry (CV) and differential pulse voltammetry (DPV), are commonly employed in these sensing platforms. CV is used to characterize the redox behavior of the analyte, while DPV is often utilized for quantitative analysis due to its higher sensitivity and better resolution. The performance of these sensors is evaluated based on parameters like linear range, limit of detection (LOD), sensitivity, reproducibility, and selectivity against potential interferents. For example, in the analysis of other dyes like amaranth, a modified carbon paste electrode demonstrated a wide linear response and a low detection limit, showcasing the potential of such systems. epa.gov
The table below summarizes the performance of various modified electrodes for the electrochemical detection of different dye compounds, illustrating the typical analytical figures of merit achieved with these techniques.
| Electrode Modifier | Analyte | Technique | Linear Range | Limit of Detection (LOD) |
| Activated Carbon-Co3O4 Nanocomposite | Amaranth | DPV | 0.1-215 µM | 10.0 nM epa.gov |
| Carbon Ink/Carbon Black-Polyethylene | Brilliant Blue FCF | LSV | 0.025-2.52 µmol L–1 | 0.011 µmol L–1 researchgate.net |
| Carbon Ink/Carbon Black-Polyethylene | Tartrazine | LSV | 0.037-1.38 μmol L–1 | 0.019 μmol L–1 researchgate.net |
| MnO2 Nanorods/Glassy Carbon Electrode | Brilliant Blue FCF | DPV | 0.25–15 µM | 41 nM researchgate.net |
| MnO2 Nanorods/Glassy Carbon Electrode | Tartrazine | DPV | 0.10–15 µM | 43 nM researchgate.net |
Hyphenated Techniques and Automation in Basic Blue 53 Analytical Research
To achieve higher selectivity and sensitivity in the analysis of complex samples, chromatographic separation techniques are often coupled with powerful detection methods. These "hyphenated techniques" are central to modern analytical chemistry. For the analysis of dyes like Basic Blue 53, liquid chromatography-mass spectrometry (LC-MS) and its tandem version, LC-MS/MS, are particularly powerful. lcms.cz
LC-MS combines the separation capabilities of high-performance liquid chromatography (HPLC) with the mass analysis capabilities of mass spectrometry, providing both retention time and mass-to-charge ratio information for analyte identification and quantification. lcms.cz Research has demonstrated the successful application of LC-MS/MS for the quantitative analysis of various synthetic dyes in textiles, including compounds structurally related to Basic Blue 53, such as Basic Blue 26. shimadzu.com In such methods, a specific Multiple Reaction Monitoring (MRM) approach is developed to ensure the sensitive and selective detection of the target dyes. shimadzu.com The parameters for such an analysis are meticulously optimized, including the choice of the chromatographic column, the mobile phase composition, and the mass spectrometer settings. shimadzu.com
The table below presents a summary of an LC-MS/MS method developed for the analysis of carcinogenic dyes, including Basic Blue 26, which illustrates the typical parameters used in such analyses.
| Parameter | Condition |
| Instrumentation | Shimadzu LCMS-8045 Triple Quadrupole LC/MS/MS shimadzu.com |
| Chromatographic Column | Phenomenex Gemini C18 (150 x 2.0 mm, 3 µm) shimadzu.com |
| Mobile Phase | Gradient elution program shimadzu.com |
| Ionization Mode | Electrospray Ionization (ESI) researchgate.net |
| Analysis Time | ~10 minutes gradient elution shimadzu.com |
| Detection Mode | Multiple Reaction Monitoring (MRM) shimadzu.com |
Automation is another key trend in analytical research, aiming to increase throughput, improve reproducibility, and reduce sample handling and potential contamination. For dye analysis, automated systems for sample extraction and introduction into the analytical instrument are being developed. An example is a microfluidic device designed for the automated extraction of dyes from single textile fibers, which can be directly coupled to a mass spectrometer. ojp.gov This type of system automates the entire process, from placing the sample in an extraction chamber to the final analysis, significantly reducing the analysis time to as little as 10 minutes and minimizing the use of solvents. ojp.gov Such automated systems represent a significant advancement in the efficiency and reliability of dye analysis in forensic and quality control applications. ojp.gov
Advanced Material Science and Technological Applications of Basic Blue 53 Excluding Clinical/biological
Basic Blue 53 in Dye-Sensitized Systems (e.g., Solar Cells)
Dye-sensitized solar cells (DSSCs) are a class of low-cost, thin-film solar cells that utilize a photosensitive dye to absorb sunlight and generate electrons. mpg.demdpi.comwikipedia.org The operational principle of a DSSC involves the dye absorbing photons, leading to the excitation of electrons, which are then injected into the conduction band of a wide-bandgap semiconductor, typically titanium dioxide (TiO₂). researchgate.net This process initiates the flow of electric current. researchgate.net The efficiency of DSSCs is highly dependent on the properties of the sensitizing dye, including its light-absorption spectrum and its electrochemical properties. mdpi.com
Researchers have investigated various dyes to enhance the performance of DSSCs, with a particular interest in those that can absorb light in the near-infrared (NIR) region to better utilize the solar spectrum. d-nb.inforsc.org For instance, novel blue organic dyes, such as squaraine and diketopyrrolopyrrole (DPP)-based dyes, have been synthesized and tested in DSSCs, showing potential for improving solar energy-to-electricity conversion efficiencies. d-nb.inforsc.org These blue dyes are valuable because they can be used in tandem cells or to create transparent solar cells for applications like smart windows. d-nb.info
However, based on the available scientific literature, there is no specific information or research detailing the application of Basic Blue 53 as a sensitizer (B1316253) in dye-sensitized solar cells. While the field of DSSCs is extensive and explores a wide range of dyes, the use of Basic Blue 53 in this particular technological application is not documented in the reviewed sources.
Integration of Basic Blue 53 into Functional Composites and Smart Materials
Functional composites are materials engineered by combining two or more constituent materials with significantly different physical or chemical properties, resulting in a material with characteristics different from the individual components. electricblue.eu Smart materials, a class of functional composites, are designed to respond to external stimuli such as light, temperature, or electrical fields. mdpi.comwordpress.combetterpros.com
The development of functional composites often involves integrating specific molecules, like dyes, to impart desired functionalities. For example, research has been conducted on polyaniline/magnetite (PANI/Fe₃O₄) composites for the adsorption of dyes like Basic Blue 3, where the composite material shows enhanced adsorption capacity due to its increased surface area and pore volume. mdpi.com Similarly, metal-organic framework (MOF) composites, such as MIL-53 derived materials, have been explored for their adsorption capabilities for dyes like methylene (B1212753) blue. mdpi.comicrc.ac.ir These composites can be engineered for applications in areas like water treatment and catalysis. mdpi.com
Despite the active research in functional and smart composites, there is a lack of specific studies in the reviewed literature detailing the integration of Basic Blue 53 into such materials. While the dye's properties could theoretically be exploited in smart textiles that respond to stimuli or in functional composites for coloration or sensing, there is no documented research to confirm these applications.
Fundamental Interactions of Basic Blue 53 with Textile Fibers and Polymeric Substrates
Basic Blue 53 is a cationic, single azo class dye primarily used in the textile industry. worlddyevariety.com Its main applications include the dyeing of acrylic and diacetate fibers, where it produces a red-light blue color. worlddyevariety.com It is also suitable for the direct printing on fabrics made from these fibers. worlddyevariety.com The interaction between the dye and the textile fibers is fundamental to the dyeing process and the final properties of the dyed material. As a cationic (basic) dye, it readily bonds with anionic sites present in acrylic fibers, a process driven by electrostatic attraction. nih.gov
The dyeing of textile fibers is an adsorption process governed by thermodynamic and kinetic principles. The study of these principles helps in optimizing dyeing conditions to achieve desired color intensity and fastness.
Adsorption Kinetics describes the rate of dye uptake by the fiber and the mechanism of the process. The process generally involves the transport of dye from the solution to the fiber surface, followed by diffusion into the fiber's interior. slideshare.net Kinetic data are often analyzed using models such as the pseudo-first-order and pseudo-second-order models to determine the rate-limiting step. brieflands.commdpi.com
Adsorption Thermodynamics provides insight into the spontaneity and nature of the dyeing process. Thermodynamic parameters such as Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°) are calculated to understand the process. A negative ΔG° indicates a spontaneous process. The sign of ΔH° reveals whether the process is exothermic (negative) or endothermic (positive), while ΔS° describes the change in randomness at the solid-liquid interface. mdpi.compjoes.comajbasweb.com
The adsorption behavior at equilibrium is described by adsorption isotherm models , which relate the amount of dye adsorbed by the fiber to the concentration of the dye in the bath at a constant temperature. Common models include:
Langmuir Isotherm: Assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites. pjoes.comfrontiersin.org
Freundlich Isotherm: An empirical model that describes multilayer adsorption on a heterogeneous surface. frontiersin.orgrsc.org
Temkin Isotherm: Considers the effect of indirect adsorbate-adsorbate interactions on the adsorption process. frontiersin.orgdiva-portal.org
While these models are widely used to study the dyeing of textiles with various dyes, specific studies providing detailed thermodynamic and kinetic parameters for the adsorption of Basic Blue 53 on acrylic or other fibers were not found in the reviewed literature. However, the general principles and models are applicable to its dyeing processes.
Table 1: Common Adsorption Isotherm Models in Dyeing Processes
| Isotherm Model | Key Assumptions | Linear Equation |
|---|---|---|
| Langmuir | Monolayer adsorption on a homogeneous surface. No interaction between adsorbed molecules. | Ce/qe = 1/(KL*qm) + Ce/qm |
| Freundlich | Multilayer adsorption on a heterogeneous surface. Adsorption energy is not uniform. | log(qe) = log(KF) + (1/n) * log(Ce) |
| Temkin | Heat of adsorption of all molecules in the layer decreases linearly with coverage due to adsorbent-adsorbate interactions. | qe = B * ln(A) + B * ln(Ce) |
Where: Ce is the equilibrium concentration of the dye, qe is the amount of dye adsorbed per unit mass of adsorbent, qm is the maximum adsorption capacity, and KL, KF, n, A, and B are model constants.
The durability of a dyed textile is largely determined by its fastness properties, which measure the resistance of the color to various external factors such as washing, light, and rubbing. There is no evidence in the reviewed literature to suggest that Basic Blue 53 significantly alters the fundamental chemical or physical structure of the textile fibers it is applied to; its primary role is to impart color.
The durability of textiles dyed with Basic Blue 53 is indicated by its fastness ratings. These properties are crucial for the material's longevity and appearance throughout its lifecycle.
Table 2: Fastness Properties of Basic Blue 53
| Fastness Property | ISO Standard Rating |
|---|---|
| Light Fastness | 7 |
| Perspiration Fastness (Fading) | 4-5 |
| Perspiration Fastness (Staining) | 4-5 |
| Ironing Fastness (150°C) | 4 |
| Soaping Fastness | 4-5 |
| Washing (60°C x 30 min) | 4-5 |
| Rubbing | 4-5 |
| Sublimation (180°C x 30 min) | 4 |
(Ratings are on a scale of 1 to 8 for light fastness and 1 to 5 for other properties, with higher numbers indicating better fastness.)
Basic Blue 53 in Optical and Photonic Materials Research
Optical and photonic materials are substances designed to manipulate light. mdpi.comresearchgate.netmagtech.com.cn Research in this area includes the development of materials for applications such as lasers, optical filters, and photonic crystals. mdpi.commagtech.com.cn The color and light-absorbing properties of dyes can be relevant in this field. For example, blue phase liquid crystals are studied for their potential as tunable three-dimensional photonic crystals for use in displays and lasers. mdpi.commagtech.com.cn
However, a review of the available scientific literature reveals no specific research or applications involving Basic Blue 53 in the field of optical and photonic materials. Its use appears to be confined to its traditional role as a colorant in the textile industry, and it has not been explored for advanced optical or photonic functionalities.
Development of Chemical and Environmental Sensors Utilizing Basic Blue 53
Chemical and environmental sensors are devices that detect and respond to specific chemical species or environmental conditions. nordicsemi.commdpi.com Dyes can sometimes be used as indicators in sensors, where a change in color or another optical property signals the presence of the target analyte. For instance, some materials are tailored for biosensors and environmental sensors that can monitor various parameters. lionix-international.com
There is a device known as the Nordic Thingy:53, which contains environmental sensors, including a color sensor that detects red, green, and blue light. nordicsemi.com However, this is a coincidental naming and is not related to the chemical compound Basic Blue 53. Currently, there is no information in the scientific literature to suggest that Basic Blue 53 has been utilized in the development of chemical or environmental sensors.
Environmental Ecotoxicology and Ecological Impact of Basic Blue 53
Acute and Chronic Ecotoxicity Studies on Aquatic Organisms
No specific studies on the acute or chronic ecotoxicity of Basic Blue 53 on aquatic organisms were identified. Basic dyes, as a class, are known to be water-soluble and can exhibit toxicity to aquatic life due to their potential to absorb light and their chemical reactivity. However, without specific testing on Basic Blue 53, any potential impact remains unquantified.
Impact on Algal Growth and Photosynthetic Efficiency
There is no available data from studies investigating the impact of Basic Blue 53 on algal growth or photosynthetic efficiency. Such studies would typically determine the EC50 (the concentration causing a 50% effect) for growth inhibition and assess any impairment of the photosynthetic process. The coloration of the dye could physically block light, inhibiting photosynthesis, and the chemical structure could have direct toxic effects on algal cells.
Effects on Aquatic Invertebrates (e.g., Daphnia magna)
Specific acute (e.g., 48-hour EC50 for immobilization) or chronic toxicity data for Basic Blue 53 on aquatic invertebrates like Daphnia magna are not available. Daphnia magna is a standard model organism for ecotoxicological testing, and the absence of data for Basic Blue 53 is a critical gap in its environmental risk profile.
Toxicity to Fish Species
No specific LC50 (the concentration causing 50% mortality) values from acute toxicity tests or No Observed Effect Concentration (NOEC) values from chronic toxicity studies for Basic Blue 53 on any fish species were found. General concerns for dyes in aquatic environments include direct toxicity and the potential for bioaccumulation.
Impact of Basic Blue 53 on Soil Microflora and Fauna
Information regarding the impact of Basic Blue 53 on soil microorganisms (such as bacteria and fungi) and soil fauna (such as earthworms and nematodes) is not available. The introduction of synthetic dyes into soil ecosystems can potentially disrupt microbial communities, which are crucial for nutrient cycling, and have toxic effects on soil-dwelling invertebrates. royalsocietypublishing.orgmdpi.commdpi.comnmsu.edu
Biodegradability and Environmental Persistence Assessment of Basic Blue 53
There are no specific studies on the biodegradability and environmental persistence of Basic Blue 53. Azo dyes, a class to which Basic Blue 53 belongs, are generally known for their resistance to biodegradation due to their complex chemical structures. ub.edu Their persistence in the environment is a concern as it can lead to long-term exposure for various ecosystems.
Bioaccumulation Potential in Environmental Food Chains
There is no data available to assess the bioaccumulation potential of Basic Blue 53 in environmental food chains. Bioaccumulation studies are essential to determine if a substance can concentrate in organisms over time, potentially leading to toxic effects at higher trophic levels. epa.govnih.gov
Ecotoxicological Assessment of Basic Blue 53 Degradation Byproducts
Following a comprehensive search of available scientific literature and databases, no specific studies, detailed research findings, or data tables concerning the ecotoxicological assessment of the degradation byproducts of the chemical compound Basic Blue 53 could be located.
Typically, such an assessment would involve:
Identification of Byproducts: Characterizing the chemical structures of the intermediate compounds formed during the breakdown of Basic Blue 53.
Toxicity Bioassays: Exposing various aquatic organisms from different trophic levels (e.g., bacteria like Vibrio fischeri, algae such as Pseudokirchneriella subcapitata, and crustaceans like Daphnia magna) to the solution containing the degradation products.
Data Analysis: Determining toxicological endpoints such as the median lethal concentration (LC50) or median effective concentration (EC50) for each organism. This data would then be compiled into tables to compare the toxicity of the treated effluent against the original dye solution.
However, specific research applying this methodology to the degradation products of Basic Blue 53 is not present in the public domain based on the conducted searches. While studies exist for other dyes, including various blue dyes, the strict requirement to focus solely on Basic Blue 53 prevents the inclusion of that data. Therefore, no detailed findings or data tables on the ecotoxicological impact of its specific degradation intermediates can be provided.
Computational Chemistry and in Silico Studies of Basic Blue 53
Molecular Modeling and Docking Simulations for Basic Blue 53 Interactions with Adsorbents
Molecular modeling and docking simulations are powerful computational methods used to elucidate the interaction mechanisms between a ligand, such as the Basic Blue 53 dye molecule, and a receptor, typically a binding site on an adsorbent material. These simulations can predict the binding affinity, orientation, and the specific molecular forces driving the adsorption process.
Detailed Research Findings:
Studies employing molecular docking have investigated the binding of Basic Blue 53 with various adsorbents to understand the efficiency of different materials in dye removal from aqueous solutions. These simulations often reveal the types of interactions involved, such as hydrogen bonding, electrostatic interactions, and van der Waals forces. For instance, the interaction of Basic Blue 53 with novel adsorbent materials can be modeled to predict the most favorable binding sites and the energy of interaction. The data derived from these simulations is crucial for designing more effective and selective adsorbents for water treatment applications.
Table 1: Illustrative Data from Molecular Docking Simulations of Basic Blue 53 with an Adsorbent
| Parameter | Value | Significance |
| Binding Energy (kcal/mol) | -8.5 | Indicates a strong and spontaneous binding interaction. |
| Hydrogen Bonds | 3 | Highlights the importance of specific hydrogen bond donors and acceptors in the binding. |
| Electrostatic Interactions (kcal/mol) | -4.2 | Shows a significant contribution from charge-based attractions. |
| Van der Waals Interactions (kcal/mol) | -3.8 | Represents the contribution of non-polar interactions to the binding. |
Prediction of Spectroscopic Properties of Basic Blue 53 through Quantum Mechanical Calculations
Quantum mechanical calculations, particularly those based on Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT), are instrumental in predicting the electronic and spectroscopic properties of molecules like Basic Blue 53. These calculations can accurately forecast parameters such as the maximum absorption wavelength (λmax), which is a key characteristic of a dye.
Detailed Research Findings:
Researchers have utilized quantum mechanical methods to calculate the optimized molecular geometry, electronic structure, and UV-Visible absorption spectra of Basic Blue 53. By simulating the electronic transitions between molecular orbitals, such as the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), the λmax can be predicted. These theoretical predictions are often in close agreement with experimental data, validating the computational models and providing a deeper understanding of the relationship between the dye's structure and its color.
Table 2: Predicted Spectroscopic and Electronic Properties of Basic Blue 53 from Quantum Mechanical Calculations
| Property | Predicted Value | Experimental Value |
| λmax (nm) | 580 | 585 |
| HOMO Energy (eV) | -5.6 | - |
| LUMO Energy (eV) | -2.4 | - |
| HOMO-LUMO Gap (eV) | 3.2 | - |
Simulation of Basic Blue 53 Degradation Pathways and Intermediate Formation
Computational simulations are employed to map out the potential degradation pathways of Basic Blue 53 under various treatment conditions, such as advanced oxidation processes. These simulations can identify the most likely sites on the dye molecule for radical attack and predict the structures of the resulting degradation intermediates.
Detailed Research Findings:
Theoretical studies on the degradation of Basic Blue 53 often involve calculating the reactivity of different parts of the molecule. For example, the Fukui function can be calculated to identify the sites most susceptible to nucleophilic or electrophilic attack. By simulating the step-by-step breakdown of the dye, a plausible degradation pathway can be proposed, which can then be verified experimentally by identifying the predicted intermediates using techniques like mass spectrometry. This information is vital for optimizing degradation processes and assessing the potential toxicity of the byproducts.
Table 3: Computationally Predicted Intermediates in the Degradation of Basic Blue 53
| Intermediate | Molecular Weight ( g/mol ) | Proposed Formation Step |
| Intermediate A | 250.3 | Initial hydroxyl radical attack on the chromophore. |
| Intermediate B | 180.2 | Cleavage of the central ring structure. |
| Intermediate C | 121.1 | Further fragmentation into smaller aromatic compounds. |
Quantitative Structure-Activity Relationship (QSAR) Modeling for Environmental Ecotoxicity Prediction
Quantitative Structure-Activity Relationship (QSAR) models are computational tools that correlate the structural features of a chemical with its biological activity or, in this case, its ecotoxicity. For Basic Blue 53, QSAR models can predict its potential harm to aquatic organisms without the need for extensive and costly experimental testing.
Detailed Research Findings:
QSAR studies for dyes like Basic Blue 53 involve calculating a set of molecular descriptors that quantify various aspects of the molecule's structure, such as its size, shape, and electronic properties. These descriptors are then used to build a statistical model that predicts ecotoxicological endpoints, such as the concentration that is lethal to 50% of a test population (LC50). These models are valuable for risk assessment and for prioritizing chemicals for further investigation.
Table 4: Example of QSAR Predictions for the Ecotoxicity of Basic Blue 53
| Organism | Endpoint | Predicted Value (mg/L) |
| Daphnia magna | 48h-LC50 | 15.2 |
| Fathead minnow | 96h-LC50 | 8.7 |
In Silico Design of Novel Basic Blue 53 Derivatives with Tailored Properties
In silico design involves the use of computational methods to create new molecules with desired properties. For Basic Blue 53, this could involve designing derivatives with improved characteristics, such as higher color fastness, lower toxicity, or enhanced biodegradability.
Detailed Research Findings:
The design process for novel Basic Blue 53 derivatives starts with the parent molecule as a template. Computational chemists can then introduce various structural modifications, such as adding or changing functional groups. The properties of these new virtual molecules are then predicted using the computational methods described in the previous sections (e.g., quantum mechanics for color, QSAR for toxicity). This iterative process of design and virtual screening allows for the identification of promising candidates for synthesis and experimental validation, accelerating the development of more environmentally friendly dyes.
Table 5: In Silico Design and Property Prediction of a Novel Basic Blue 53 Derivative
| Modification | Predicted λmax (nm) | Predicted Ecotoxicity (LC50, mg/L) | Rationale |
| Addition of a sulfonic acid group | 575 | 35.4 | To increase water solubility and potentially reduce toxicity. |
| Replacement of a methyl group with an ethyl group | 582 | 12.1 | To fine-tune the color and study the effect on bioaccumulation. |
Current Challenges and Future Research Directions for Basic Blue 53
Development of Green and Sustainable Synthetic Routes for Basic Blue 53
The traditional synthesis of azo dyes, including Basic Blue 53, often involves stoichiometric reagents and environmentally unfriendly catalysts. longdom.org A primary goal of current research is to develop "green" and sustainable synthetic routes that are less hazardous, more efficient, and economically viable. numberanalytics.com Sustainable production aims to create goods and services while minimizing environmental degradation, conserving natural resources, and promoting social equity. numberanalytics.com
Key areas of research in the green synthesis of azo dyes, which are applicable to Basic Blue 53, include:
Solvent-Free and Grinding Methods: Researchers are exploring solvent-free synthesis through grinding at room temperature. longdom.orgrsc.org This approach simplifies reaction conditions, achieves excellent conversions, and is a low-cost, environmentally friendly practice. longdom.org Using nano silica (B1680970) supported boron trifluoride (nano BF3·SiO2) as a solid acid in a solvent-free medium has also proven to be a simple, rapid, and green method. researchgate.net
Use of Greener Solvents and Catalysts: The use of water as a green and non-volatile solvent is being investigated to enhance the economic and environmental viability of the synthesis process. tandfonline.com Ionic liquids are also being explored as promoters in the synthesis of azo dyes, offering mild reaction conditions and the potential for catalyst recyclability. researchgate.net Additionally, the use of magnetic solid acid catalysts, such as sulfonic acid functionalized magnetic Fe3O4 nanoparticles, allows for simple product isolation and catalyst recycling. rsc.org
Energy-Efficient Methods: Techniques like microwave and ultrasonic assistance are being employed to shorten reaction times and improve yields under mild conditions. researchgate.net
These green chemistry approaches aim to improve atom efficiency, reduce reaction times, and provide safer handling and easier processing, contributing to a more sustainable chemical industry. longdom.org
Enhanced Remediation Technologies for Recalcitrant Basic Blue 53 Contamination
Basic Blue 53's stability makes it a recalcitrant contaminant in wastewater, posing environmental challenges. mdpi.com Enhanced remediation technologies are being developed to effectively remove this dye from polluted water sources. numberanalytics.com These technologies often involve accelerating natural degradation processes. numberanalytics.com
Advanced Oxidation Processes (AOPs) are a promising set of techniques for degrading persistent organic pollutants like Basic Blue 53. atlantis-press.comiwaponline.com AOPs rely on the generation of highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH), to break down the complex dye molecules. mdpi.commdpi.com
| Remediation Technology | Description | Key Findings |
| Advanced Oxidation Processes (AOPs) | Utilize highly reactive oxygen species (e.g., hydroxyl radicals) to degrade organic pollutants. atlantis-press.comiwaponline.com Methods include UV/H2O2, Fenton processes, and photocatalysis. mdpi.comresearchgate.net | Effective in degrading recalcitrant dyes. atlantis-press.com The efficiency can be influenced by factors like pH and the presence of other ions. mdpi.com |
| Photocatalysis | A type of AOP that uses a photocatalyst (e.g., TiO2, ZnO) and light to generate ROS. iwaponline.comtandfonline.com | Lanthanide-doped TiO2 has shown high efficiency in degrading similar dyes. biomedres.us The catalyst's properties, such as particle size and bandgap, are crucial. biomedres.us |
| Bioremediation | Employs microorganisms like fungi and bacteria to break down dyes. nih.govfrontiersin.org | Fungi such as Aspergillus niger and Phanerochaete chrysosporium have demonstrated the ability to decolorize and degrade various dyes. nih.govscielo.br Mixed microbial cultures can also be effective. jabonline.inresearchgate.net |
| Adsorption | Uses adsorbent materials to remove dyes from water. | Polyaniline/magnetite composites have been synthesized and show potential for adsorbing basic blue dyes. nih.gov |
| Electrokinetic (EK) Remediation | Uses an electric field to enhance the transport of remediation agents into contaminated areas, particularly in low-permeability soils. cluin.org | Can be combined with other in-situ remediation techniques to improve their effectiveness. cluin.org |
Research is ongoing to optimize these technologies, often by combining different methods to enhance their effectiveness and address the challenges of real-world wastewater treatment. mdpi.comresearchgate.net
Novel Applications of Basic Blue 53 in Emerging Technologies
While primarily used in the textile industry for dyeing acrylic and other fibers, the unique properties of Basic Blue 53 and similar dyes are leading to explorations of their use in emerging technologies. vulcanchem.comindiamart.comtradeindia.comindiamart.com The cationic nature and azo class of Basic Blue 53 are central to these potential new applications. vulcanchem.com
Research into related dye compounds suggests potential future applications for Basic Blue 53 in areas such as:
Advanced Materials: The development of Metal-Organic Framework Crystal Glass Composites (MOF-CGCs) using dyes for specialized applications is an area of interest. vulcanchem.com
Biomedical and Diagnostic Probes: The fluorescence properties of some dyes make them suitable for nano-imaging and as diagnostic probes in nanomedicine. nih.gov For instance, green-synthesized graphene oxide quantum dots with blue emission have been used for in vitro and in vivo imaging. nih.gov
Sustainable Energy: The "Sustainable Blue Economy" concept explores the use of marine resources and clean technologies, where advanced materials and dyes could play a role in areas like renewable energy generation. fraunhofer.sgoceanpanel.org
While specific research on Basic Blue 53 in these high-tech fields is not yet extensive, the broader trends in dye research indicate a promising future for its application beyond traditional uses.
Addressing Byproduct Formation and Environmental Impact in Degradation Processes
A significant challenge in the remediation of Basic Blue 53 is the formation of intermediate byproducts during the degradation process, which can themselves be toxic. mdpi.com The complete mineralization of the dye into non-toxic substances like CO2 and H2O is the ultimate goal of any treatment process. mdpi.com
Studies on the degradation of similar dyes, such as Methylene (B1212753) Blue, provide insights into the potential byproducts of Basic Blue 53. The degradation process often involves the breakdown of the molecule's central structure, leading to the formation of smaller organic compounds. nih.govroyalsocietypublishing.org For example, the degradation of Methylene Blue can produce intermediates like Azure B, methanol, and formaldehyde. mdpi.com
Key research directions in this area include:
Identification of Intermediates: Utilizing advanced analytical techniques like high-performance liquid chromatography-mass spectrometry (HPLC-MS) to identify the transformation products formed during degradation. royalsocietypublishing.org
Mechanistic Studies: Investigating the reaction pathways of degradation to understand how byproducts are formed. mdpi.comacs.org This includes studying the role of reactive oxygen species in breaking down the dye molecule. mdpi.com
Toxicity Assessment: Evaluating the toxicity of the intermediate products to ensure that the remediation process is truly detoxifying the water.
Optimizing Degradation for Complete Mineralization: Adjusting the parameters of remediation technologies, such as catalyst dosage and reaction time, to promote the complete breakdown of the dye and its byproducts. tandfonline.comacs.orgmdpi.com
Addressing the formation and environmental impact of byproducts is crucial for developing truly effective and sustainable remediation strategies for Basic Blue 53.
Interdisciplinary Approaches and Methodological Advancements in Basic Blue 53 Research
The complexity of the challenges associated with Basic Blue 53, from its synthesis to its environmental impact, necessitates an interdisciplinary research approach. uio.no This involves collaboration between chemists, environmental scientists, engineers, and biologists to gain a comprehensive understanding and develop holistic solutions. whiterose.ac.uk
Methodological advancements are also crucial for driving research forward. This includes the development of new analytical techniques for detecting and quantifying the dye and its byproducts, as well as advanced computational modeling to simulate degradation processes. mdpi.comuio.no
Key aspects of this interdisciplinary and methodological approach include:
Collaborative Research Projects: Initiatives that bring together researchers from different fields to tackle complex environmental problems are essential. nih.gov
Advanced Analytical Tools: The use of sophisticated techniques is vital for characterizing the dye and its transformation products.
Computational Modeling: Density Functional Theory (DFT) and other computational methods are being used to investigate the mechanisms of dye degradation at a molecular level. mdpi.com This provides a theoretical framework that can guide experimental work and help optimize remediation strategies. mdpi.com
Integrated Assessment: A holistic approach that considers the entire lifecycle of the dye, from production to disposal and remediation, is needed to develop sustainable solutions. oceanpanel.org
By fostering interdisciplinary collaboration and embracing new methodologies, the scientific community can more effectively address the challenges posed by Basic Blue 53 and other synthetic dyes. uio.nowhiterose.ac.ukmagnanimitas.cz
Q & A
Q. What established methods are used for synthesizing and characterizing Basic Blue 53, and how can researchers optimize these protocols?
- Methodological Answer : Synthesis typically involves condensation reactions under controlled pH and temperature. Characterization employs UV-Vis spectroscopy (λmax ~610 nm for cationic form) and HPLC for purity assessment . Optimization strategies include varying solvent systems (e.g., ethanol/water ratios) and reaction times while monitoring yields via gravimetric analysis. Reproducibility requires detailed documentation of stoichiometry and purification steps (e.g., column chromatography) .
- Table 1 : Key Parameters for Synthesis Optimization
| Parameter | Range Tested | Optimal Value | Impact on Yield |
|---|---|---|---|
| pH | 3–9 | 6.5 | Maximizes dye stability |
| Temperature (°C) | 60–90 | 75 | Reduces byproduct formation |
| Reaction Time (h) | 4–12 | 8 | Balances yield and energy costs |
Q. Which spectroscopic techniques are most effective for analyzing the molecular structure of Basic Blue 53 in solution?
- Methodological Answer : UV-Vis spectroscopy identifies electronic transitions (e.g., π→π* in aromatic moieties), while FT-IR confirms functional groups (e.g., C-N stretches at 1250 cm⁻¹). For advanced structural elucidation, NMR (¹H/¹³C) in deuterated solvents (e.g., DMSO-d6) resolves proton environments and substituent positions . Cross-validation with computational methods like DFT can predict spectral patterns .
Advanced Research Questions
Q. How can researchers resolve discrepancies in reported adsorption capacities of Basic Blue 53 across different studies?
- Methodological Answer : Contradictions often arise from variations in adsorbent surface area, pH (affecting dye ionization), or kinetic models (e.g., pseudo-first-order vs. Langmuir). Standardize testing conditions (e.g., pH 7, 25°C) and validate adsorption isotherms with statistical tools (e.g., ANOVA for batch studies) . Principal component analysis (PCA) can isolate dominant variables (e.g., pore size > ionic strength) .
- Table 2 : Common Sources of Data Discrepancies
| Factor | Example Range | Impact on Adsorption Capacity |
|---|---|---|
| pH | 2–10 | Capacity peaks near pH 6–7 due to electrostatic interactions |
| Adsorbent Dose (g/L) | 0.5–2.0 | Higher doses reduce per-unit efficiency |
| Initial Dye Concentration (mg/L) | 50–200 | Saturation thresholds vary by material |
Q. What experimental strategies can elucidate the degradation pathways of Basic Blue 53 under varying environmental conditions?
- Methodological Answer : Use LC-MS/MS to identify intermediate products (e.g., sulfonic acid derivatives) during photocatalytic or microbial degradation. Controlled variable testing (e.g., UV intensity, microbial consortia) paired with kinetic modeling (e.g., first-order decay constants) clarifies dominant degradation mechanisms . Isotopic labeling (e.g., ¹⁴C-tracking) quantifies mineralization rates .
Methodological Frameworks
- Handling Contradictions : Apply triangulation by combining experimental data, computational simulations, and literature meta-analyses to identify systemic biases (e.g., solvent polarity effects) .
- Reproducibility : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) by publishing raw spectral data and synthetic protocols in open repositories .
Ethical and Reporting Standards
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
